5-Azaspiro[2.5]octane-8-carboxylic acid
Description
5-Azaspiro[2.5]octane-8-carboxylic acid (CAS: 74494-52-3) is a bicyclic compound featuring a spirocyclic structure with a seven-membered ring system. Its molecular formula is C₇H₁₃NO₂, and it has a molecular weight of 143.19 g/mol . The carboxylic acid group at position 8 and the nitrogen atom in the azaspiro system make it a versatile building block in medicinal chemistry, particularly for synthesizing bioactive molecules and drug intermediates.
Properties
Molecular Formula |
C8H13NO2 |
|---|---|
Molecular Weight |
155.19 g/mol |
IUPAC Name |
5-azaspiro[2.5]octane-8-carboxylic acid |
InChI |
InChI=1S/C8H13NO2/c10-7(11)6-1-4-9-5-8(6)2-3-8/h6,9H,1-5H2,(H,10,11) |
InChI Key |
XXMQWJOFJKZUKO-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCC2(C1C(=O)O)CC2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Structural Variations
Spirocyclic compounds differ in ring sizes, substituent positions, and functional groups. Below is a comparative analysis:
Functional Group Impact
- Carboxylic Acid vs. Protected Derivatives : The free carboxylic acid in this compound allows direct conjugation or salt formation, while Boc-protected analogs (e.g., CAS 1454843-78-7) enhance solubility and stability during synthesis .
- Salt Forms : Hydrochloride (e.g., 5-azaspiro[3.4]octane-8-carboxylic acid HCl) and trifluoroacetic acid salts improve crystallinity and handling .
Ring Size and Strain
Drug Discovery and Bioactivity
- Building Blocks : Compounds like (6S)-5-Boc-5-azaspiro[2.4]heptane-6-carboxylic acid (CAS 1129634-44-1) are sold at premium prices (~$4,000/g), underscoring their value in high-throughput drug synthesis .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
